![molecular formula C7H8N4O B1460380 5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine CAS No. 2096986-90-0](/img/structure/B1460380.png)
5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine
Description
5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine is a heterocyclic compound with the following chemical formula: C7H8N4O . It belongs to the class of azolo[1,5-a]pyrimidines , which have been studied for their diverse biological activities, including antiviral, antibacterial, antiparasitic, and antitumor properties . These compounds exhibit structural similarity to natural purine bases and can form chelates with metal ions.
Synthesis Analysis
The synthesis of 5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine involves condensation reactions. One effective method utilizes aminoazoles in reactions with (2E)-(3-morpholin-4-yl)acrylonitrile and 3,3-diethoxypropionitrile. This approach yields a series of azolo[1,5-a]pyrimidin-7-amines. Notably, certain aminotriazoles can lead to mixtures of regioisomers, including azolo[4,3-a]pyrimidin-5-amines .
Molecular Structure Analysis
The molecular formula of 5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine is C7H8N4O . It consists of a pyrazolo[1,5-c]pyrimidine ring system with a methoxy group (CH3O) at position 5. The arrangement of atoms and chemical bonds in this compound contributes to its properties and reactivity .
Chemical Reactions Analysis
The synthesis of 5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine involves condensation reactions with specific reactants. The resulting compound exhibits promising thermal stability and detonation performance. Further exploration of its chemical reactivity and potential applications is essential .
properties
IUPAC Name |
5-methoxypyrazolo[1,5-c]pyrimidin-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O/c1-12-6-4-5-2-3-9-11(5)7(8)10-6/h2-4H,1H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVQCQKZRUBNNAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=NN2C(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxypyrazolo[1,5-c]pyrimidin-7-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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